Cas no 6257-38-1 ([1,1'-Biphenyl]-4-ol, 3,5-bis(1,1-dimethylethyl)-4'-methyl-)

• Product Name: [1,1'-Biphenyl]-4-ol, 3,5-bis(1,1-dimethylethyl)-4'-methyl-
• CAS No: 6257-38-1
• MF: C₂₁H₂₈O
• MW: 296.446426391602
• CID: 439740
• PubChem ID: 12258920
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-ol, 3,5-bis(1,1-dimethylethyl)-4'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol, 3,5-bis(1,1-dimethylethyl)-4'-methyl-
• 2,6-ditert-butyl-4-(4-methylphenyl)phenol
• Phenol, 2,6-di-tert-butyl-4-p-tolyl-
• 385N8ECR5X
• 3,5-Di-tert-butyl-4'-methyl-4-biphenylol
• 6257-38-1
• SCHEMBL10024124
• UNII-385N8ECR5X
• 4-Hydroxy-3,5-di-tert-butyl-4'-methylbiphenyl
• DTXSID50482791
• Q27256747
• 4-Biphenylol, 3,5-di-tert-butyl-4'-methyl-
• (1,1'-Biphenyl)-4-ol, 3,5-bis(1,1-dimethylethyl)-4'-methyl-

• Inchi： 1S/C21H28O/c1-14-8-10-15(11-9-14)16-12-17(20(2,3)4)19(22)18(13-16)21(5,6)7/h8-13,22H,1-7H3
• InChI Key： DVEQZTOWLAYDBB-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C2C=CC(C)=CC=2)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 296.21414
• Monoisotopic Mass: 296.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23